Cas no 84551-78-0 (2-Cyclohexen-1-one,4-[3-(acetyloxy)-1-buten-1-yl]-3,5,5-trimethyl-)

• Product name: 2-Cyclohexen-1-one,4-[3-(acetyloxy)-1-buten-1-yl]-3,5,5-trimethyl-
• CAS No: 84551-78-0
• MF: C₁₅H₂₂O₃
• MW: 250.33338
• CID: 725052
• PubChem ID: 6365974

2-Cyclohexen-1-one,4-[3-(acetyloxy)-1-buten-1-yl]-3,5,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one,4-[3-(acetyloxy)-1-buten-1-yl]-3,5,5-trimethyl-
• 1-(2,6,6-trimethyl-4-oxocyclohex-2-enyl)buten-3-yl acetate
• 84551-78-0
• 2-Cyclohexen-1-one, 4-(3-(acetyloxy)-1-butenyl)-3,5,5-trimethyl-
• EINECS 283-169-5
• NS00061450
• 4-[3-(Acetyloxy)-1-buten-1-yl]-3,5,5-trimethyl-2-cyclohexen-1-one
• DTXSID501168975

• Inchi： InChI=1S/C15H22O3/c1-10-8-13(17)9-15(4,5)14(10)7-6-11(2)18-12(3)16/h6-8,11,14H,9H2,1-5H3/b7-6+
• InChI Key： HTJRTNBBUDUZOP-VOTSOKGWSA-N
• SMILES： CC1=CC(=O)CC(C1C=CC(C)OC(=O)C)(C)C

Computed Properties

• Exact Mass: 250.156895
• Monoisotopic Mass: 250.156895
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.4

Experimental Properties

• Density: 1.034
• Boiling Point: 338.2°C at 760 mmHg
• Flash Point: 145°C
• Refractive Index: 1.513